Cas no 2526-65-0 (Arsorane, dichlorotriphenyl-)

Arsorane, dichlorotriphenyl- structure

Product Name:Arsorane, dichlorotriphenyl-

CAS No:2526-65-0

Molecular Formula:C₁₈H₁₅Cl₂As

Molecular Weight:377.1393

CID:1421803

PubChem ID:12522497

Arsorane, dichlorotriphenyl- Properties

Names and Identifiers

- Arsorane, dichlorotriphenyl-
- dichloro(triphenyl)-λ<sup>5</sup>-arsane
- 2526-65-0
- Dichloro(triphenyl)-lambda~5~-arsane
- DTXSID30501252
- Triphenylarsindichlorid
- +Expand
- InChIKey： WZHNKKKZWQJPQM-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H15AsCl2/c20-19(21,16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
- SMILES： C1=CC=C(C=C1)[As](C2=CC=CC=C2)(C3=CC=CC=C3)(Cl)Cl

Computed Properties

Exact Mass: 375.97685
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 375.976675g/mol
Heavy Atom Count: 21
Complexity: 285
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Arsorane, dichlorotriphenyl- Synthesis

Synthetic Circuit 1

104858-20-0

2526-65-0

83643-84-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane

Reference

Application of organometallic compounds of Groups V and VI elements in organic syntheses. XXXI. Facile synthesis of β-keto esters and β-diketones via stabilized arsoranes

Ding, Weiyu; et al, Huaxue Xuebao, 1986, 44(3), 261-4

Synthetic Circuit 2

35508-69-1

1529-77-7

354-32-5

2526-65-0

83643-84-9

Reaction Conditions

1.1 Solvents: Benzene , Nitrogen
2.1 Reagents: Hydrochloric acid Solvents: Dichloromethane

Reference

Application of organometallic compounds of Groups V and VI elements in organic syntheses. XXXI. Facile synthesis of β-keto esters and β-diketones via stabilized arsoranes

Ding, Weiyu; et al, Huaxue Xuebao, 1986, 44(3), 261-4

Arsorane, dichlorotriphenyl- Raw materials

Arsorane, dichlorotriphenyl- Preparation Products

Arsorane, dichlorotriphenyl- Related Literature

1. Inside front cover

Chem. Commun., 2018,54, 9694-9694
2. Construction of Pd–TiOx interfaces for selective hydrodeoxygenation of CO bonds in vanillin by supporting Pd nanoparticles on ETS-10 zeolite†

Jianbin Huang,Chang Zhou,Jian Zhang,Hao Meng,Shiyao Lu RSC Sustain., 2024,2, 153-158
3. Polystyrene bound oxidovanadium(IV) and dioxidovanadium(V) complexes of histamine derived ligand for the oxidation of methyl phenyl sulfide, diphenyl sulfide and benzoin†

Mannar R. Maurya,Aarti Arya,Amit Kumar,Jo\u00e3o Costa Pessoa Dalton Trans., 2009, 2185-2195
4. pH-sensitive zwitterionic polycarboxybetaine as a potential non-viral vector for small interfering RNA delivery

Jun Yang,Yan Li,Xin Zhang RSC Adv., 2020,10, 45059-45066
5. Investigation of one-dimensional multi-functional zwitterionic Ag nanowires as a novel modifier for PVDF ultrafiltration membranes

Xinzhen Zhao,Yongliang Chen,Huixia Xuan,Chunju He New J. Chem., 2016,40, 441-446
6. Contents list

CrystEngComm, 2016,18, 5055-5061
7. Molecular assembly of a squaraine dye with cationic surfactant and nucleotides: its impact on aggregation and fluorescence response†

Yongqian Xu,Andrey Malkovskiy,Qiuming Wang,Yi Pang Org. Biomol. Chem., 2011,9, 2878-2884
8. Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon†

Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
9. Tris-maleonitrile-dithiolate metal complexes

Chem. Commun. (London), 1966, 29-31
10. Near-quantitative mineralization of two refractory triazines under hydrothermal-supercritical aqueous conditions assisted by ozone and UV/ozone

Satoshi Horikoshi,Yoshinori Wada,Natsuko Watanabe,Hisao Hidaka,Nick Serpone New J. Chem., 2003,27, 1216-1223

2526-65-0 (Arsorane, dichlorotriphenyl-) Related Products

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